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Compound of Interest

Compound Name: Dichlorodifluoromethane

Cat. No.: B179400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

dichlorodifluoromethane (CCl₂F₂), also known as R-12 or Freon-12, in a variety of organic

solvents. This information is critical for professionals in research and development, particularly

in fields where precise control of solvency is paramount. This guide summarizes available

quantitative data, details experimental protocols for solubility determination, and provides visual

representations of experimental workflows.

Quantitative Solubility Data
Dichlorodifluoromethane exhibits solubility in a range of common organic solvents. The

following tables summarize the available quantitative data, expressed in various units, to

facilitate comparison and application in experimental design.

Table 1: Solubility of Dichlorodifluoromethane in Various Organic Solvents

Organic Solvent Temperature (°C)
Solubility ( g/100 g
of solvent)

Reference

Acetic Acid 4.5 30.9 [1]

Note: Comprehensive, tabulated data for the solubility of dichlorodifluoromethane in a wide

array of organic solvents, expressed in mole or mass fractions at various temperatures and
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pressures, is not readily available in the public domain. The provided data point represents a

specific measurement found in the literature. Researchers requiring precise solubility data for

specific applications are advised to consult specialized chemical engineering databases or

conduct experimental determinations.

Qualitative Solubility:

Dichlorodifluoromethane is qualitatively described as being soluble in several organic

solvents, including:

Ethanol[2][3]

Ether[2][3]

Acetic acid[2][3]

Acetone[4]

Chloroform[4]

Benzene

Carbon Tetrachloride

Henry's Law Constants
Henry's Law describes the relationship between the partial pressure of a gas above a liquid

and the concentration of the gas dissolved in the liquid. The Henry's Law constant (kH) is a

fundamental parameter for characterizing gas solubility.

Table 2: Henry's Law Constants for Dichlorodifluoromethane in Alcohols
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Solvent Temperature (K)
Henry's Law
Constant (kH)

Reference

Methanol 283 - 313

Data available,

correlated by

Valentiner equation

[5][6]

Ethanol 283 - 313

Data available,

correlated by

Valentiner equation

[5][6]

2-Propanol 283 - 313

Data available,

correlated by

Valentiner equation

[5][6]

Note: The referenced studies indicate that the solubility of fluorocarbons in alcohols, including

dichlorodifluoromethane, decreases with increasing temperature.[5][6] The experimental

data were correlated as a function of temperature using the Valentiner equation. For specific

values and the parameters of the Valentiner equation, consultation of the original research

papers is recommended.

Experimental Protocols for Solubility Determination
The determination of gas solubility in liquids can be performed using several established

experimental techniques. The choice of method often depends on the desired accuracy, the

properties of the solute and solvent, and the experimental conditions. Two primary approaches

are the static method and the dynamic method.

Static Method (Isothermal Saturation)
The static method involves establishing a phase equilibrium between the gas and the liquid in a

closed system at a constant temperature. The amount of gas dissolved in the liquid is then

determined.

Key Experimental Steps:

Preparation of the Equilibrium Cell: A known volume of the degassed organic solvent is

introduced into a thermostatted equilibrium cell of a known total volume.
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Introduction of the Gas: A known amount of dichlorodifluoromethane gas is introduced into

the cell.

Equilibration: The mixture is agitated (e.g., by stirring) for a sufficient period to ensure that

equilibrium is reached between the gas and liquid phases. The temperature of the system is

precisely controlled throughout this process.

Pressure Measurement: The total pressure inside the equilibrium cell is measured once

equilibrium is established.

Determination of Dissolved Gas Quantity: The amount of gas dissolved in the liquid phase

can be determined by several techniques:

Pressure Drop Method: By knowing the initial and final amounts of gas in the vapor phase

(calculated from pressure, volume, and temperature using an appropriate equation of

state), the amount of dissolved gas can be calculated by mass balance.

Analytical Method: A sample of the liquid phase is carefully withdrawn and its composition

is determined using an analytical technique such as gas chromatography. This method is

often referred to as a "static-analytical" method.

Diagram of a Static Equilibrium Cell Workflow:
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Static equilibrium method for gas solubility determination.

Dynamic Method
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Dynamic methods involve continuously flowing the gas through the liquid until saturation is

achieved. The concentration of the gas in the liquid or the off-gas is then measured.

Key Experimental Steps:

Saturation Column: A column is filled with a known volume of the organic solvent.

Gas Flow: Dichlorodifluoromethane gas, either pure or mixed with an inert carrier gas, is

bubbled through the solvent at a controlled flow rate and temperature.

Equilibration: The gas is passed through the solvent for a time sufficient to ensure the liquid

is saturated with the gas.

Analysis:

Liquid Phase Analysis: A sample of the saturated liquid is taken and its composition is

determined analytically.

Gas Phase Analysis: The concentration of the dichlorodifluoromethane in the outlet gas

stream is measured. When this concentration equals the inlet concentration, it is assumed

that the liquid is saturated.

Diagram of a Dynamic Saturation Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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